Cas no 152121-47-6 (Adezmapimod)

• Product Name: Adezmapimod
• CAS No: 152121-47-6
• MF: C₂₁H₁₆FN₃OS
• MW: 377.434646606445
• MDL: MFCD09054716
• CID: 65267
• PubChem ID: 24899788
• Update Time: 2025-09-23

Adezmapimod Chemical and Physical Properties

Names and Identifiers

• 4-(4-Fluorophenyl)-2-[4-(methylsulfinyl)phenyl]-5-(4-pyridyl)-1H-imidazole
• 4-(4-Fluorophenyl)-2-(4-methylsulfinylphenyl)-5-(4-pyridyl)-1H-imidazole
• SB-203580
• PB 203580
• 4-(4-(4-Fluorophenyl)-2-(4-(methylsulfinyl)-phenyl)-1H-imidazol-5-yl)pyridine
• 4-(4-(4-FLUOROPHENYL)-2-(4-(METHYLSULFINYL)PHENYL)-1H-IMIDAZOL-5-YL)PYRIDINE
• 4-[4-(4-fluorophenyl)-2-(4-methylsulfinylphenyl)-1H-imidazol-5-yl]pyridine
• Pyridine, 4-[5-(4-fluorophenyl)-2-[4-(methylsulfinyl)phenyl]-1H-imidazol-4-yl]-
• SB 203580 (SB-203580,RWJ 64809,PB 203580)
• 4-(4-(4-Fluorophenyl)-2-(4-(methylsulfinyl)phenyl
• 4-(4-Fluorophenyl)-2-(4-methylsulfinylphenyl)-5-(4-pyridyl)1H-imidazole
• 4-(4-Fluorophenyl)-2-(4-methylsulfinylphenyl)-5-(pyridin-4-yl)-1H-imidazole
• 4-(4-Fluorophenyl)-2-(4-methylsulfinylphenyl)-5-(pyridin-4-yl)imidazole
• Pyridine,4-(5-(4-fluorophenyl)-2-(4-(methylsulfinyl)phenyl)-1H-imidazol-4-yl)
• RWJ 64809
• SB 2035850
• SB 203580 HYDROCHLORIDE
• MAPK inhibitor (SB 203580)
• 4-(4'-Fluorophenyl)-2-(4'-methylsulphinylphenyl)-5-(4'-pyridyl)imidazole
• 4-[5-(4-FLUOROPHENYL)-2-(4-METHYLSULFINYLPHENYL)-3H-IMIDAZOL-4-YL]PYRIDINE
• SB203580
• InSolution™ SB 203580
• U
• Adezmapimod
• SB 203580
• SB 203580, >=98%
• 4-(4-FLUOROPHENYL)-2-(4-METHYLSULFINYLPHENYL)-5-(4-PYRIDYL) 1H-IMIDAZOLE
• UNII-OU13V1EYWQ
• 1pme
• RWJ-64809
• HMS3267B07
• BDBM13336
• PB203580
• Kinome_2521
• Bio1_001234
• 4-[5-(4-Fluorophenyl)-2-[4-(methylsulfinyl)phenyl]-1H-imidazol-4-yl]pyridine
• DTXSID2040577
• J-008891
• SMR004701767
• NCGC00025035-02
• GTPL5269
• 4-[5-(4-Fluorophenyl)-2-[4-(methylsulfonyl)phenyl]-1H-imidazol-4-yl]pyridine
• Pyridine, 4-[5-(4-fluorophenyl)-2-[4-(methylsulfinyl)phenyl]-1H-imidazol-yl]- & Z-100
• AKOS015994568
• ADEZMAPIMOD [INN]
• US9187470, 104 (SB203580)
• HMS3295M11
• MLS006010840
• HMS3229O04
• SCHEMBL95208
• BIRB203580
• AKOS005145971
• SB16633
• RWJ64809
• BSPBio_001104
• Bio1_000745
• HMS3412M17
• 4-{4-(4-fluorophenyl)-2-[4-(methylsulfinyl)phenyl]-1H-imidazol-5-yl}pyridine
• NCGC00025035-01
• Tocris-1202
• Q7389023
• SR-01000597367-1
• NSC-755772
• NCGC00025035-03
• HMS3244I16
• HY-10256
• HMS1990H05
• NCGC00025035-05
• BRD-A37704979-001-02-4
• EX-A134
• NCGC00025035-04
• F0864
• CCG-206878
• AC-32046
• C21H16FN3OS
• BCPP000074
• SB203580,RWJ 64809,PB 203580
• CDMGBJANTYXAIV-UHFFFAOYSA-N
• K00038
• HMS3403H05
• SB 203580 - CAS 152121-47-6
• BDBM50045333
• RAC-4-(5-(4-FLUOROPHENYL)-2-(4-((R)- METHANESULFINYL)PHENYL)-1H-IMIDAZOL-4-YL)PYRIDINE
• FT-0674525
• HB1302
• PB-203580
• 152121-47-6
• PYRIDINE, 4-(4-(4-FLUOROPHENYL)-2-(4-(METHYLSULFINYL)PHENYL)-1H-IMIDAZOL-5-YL)-
• Tocris-1402
• HMS3244J15
• 4-(5-(4-fluorophenyl)-2-(4-(methylsulfinyl)phenyl)-1H-imidazol-4-yl)pyridine
• SB 203580 & Z-100
• NSC755772
• F17411
• OU13V1EYWQ
• CHEBI:90705
• BCP01763
• Pyridine, 4-[5-(4-fluorophenyl)-2-[4-(methylsulfinyl)phenyl]-1H-imidazol-yl]-
• CBiol_001970
• SR-01000597367
• 4-[4-(4-fluorophenyl)-2-(4-methanesulfinylphenyl)-1H-imidazol-5-yl]pyridine
• 4-(4-Fluorophenyl)-2-[4-(methylsulfinyl)phenyl]-5-(4-pyridyl)-1H-imidazole;SB-203580
• HMS3244I15
• HMS3676M17
• SW218141-2
• Bio1_000256
• J-513573
• BIRB-203580
• cid_176155
• MFCD00922198
• BRD-A37704979-003-01-2
• ES-0013
• CS-0140
• CHEMBL10
• NCGC00381704-12
• HMS1792H05
• 4-{4-(4-fluorophenyl)-2-[4-(methanesulfinyl)phenyl]-1H-imidazol-5-yl}pyridine
• HMS3654M15
• A15256
• Pyridine, 4-[4-(4-fluorophenyl)-2-[4-(methylsulfinyl)phenyl]-1H-imidazol-5-yl]-
• Pyridine, 4-(5-(4-fluorophenyl)-2-(4-(methylsulfinyl)phenyl)-1H-imidazol-4-yl)-
• SB 203580, solid, >=98% (HPLC)
• BDBM192501
• AM81234
• s1076
• DB-026130
• SDCCGSBI-0086782.P006
• 4-[5-(4-fluorophenyl)-2-(4-methanesulfinylphenyl)-3H-imidazol-4-yl]pyridine
• BRD-A37704979-003-02-0
• BRD-A37704979-001-12-3
• SB-203580?
• BRD-A37704979-001-09-9
• PB 203580 , RWJ 64809 , SB203580
• BRD-A37704979-001-10-7
• BRD-A37704979-001-13-1

• MDL： MFCD09054716
• Inchi： 1S/C21H16FN3OS/c1-27(26)18-8-4-16(5-9-18)21-24-19(14-2-6-17(22)7-3-14)20(25-21)15-10-12-23-13-11-15/h2-13H,1H3,(H,24,25)
• InChI Key： CDMGBJANTYXAIV-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C1=NC(C2C=CC(=CC=2)F)=C(C2C=CN=CC=2)N1)=O

Computed Properties

• Exact Mass: 377.10000
• Monoisotopic Mass: 377.09981148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8
• XLogP3: 3.2

Experimental Properties

• Density: 1.4
• Melting Point: 243.0 to 247.0 deg-C
• Boiling Point: 615.6° C
• Refractive Index: 1.71
• Solubility: DMSO: 50 mg/mL
• Stability/Shelf Life: -200C
• PSA: 77.85000
• LogP: 5.54790

Adezmapimod Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318
• Warning Statement： P280-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• RTECS：UT3967600
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R22; R41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylimidazoles
• Other Chemical Reagents